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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

Introduction

Cesium chromate (Cs2CrOa) is a yellow crystalline solid and a potent oxidizing agent.[1][2]
While not utilized in civilian fireworks, it holds a niche but significant role in specialized military
and technical pyrotechnics.[3] The primary interest in cesium compounds for these applications
stems from their unique properties upon combustion, including emission in the near-infrared
(NIR) spectrum and a low ionization energy, which can influence the electromagnetic properties
of a rocket plume.[3][4] These characteristics make cesium-based compositions valuable for
applications such as infrared flares and special chemical tracers.[3] Cesium chromate serves
as a key ingredient, acting as both an oxidizer and a source of cesium atoms in these
formulations.[2][3]

Health and Safety Considerations

Cesium chromate is a hazardous substance requiring stringent safety protocols. It is classified
as a Category 2 oxidizing solid, a Category 1B carcinogen, and a Category 1 skin sensitizer.[1]
[5] As a hexavalent chromium compound, it is recognized as a known human carcinogen.[6]
Exposure can cause allergic skin reactions, and inhalation may lead to respiratory irritation.[1]
[6] Due to its oxidizing nature, it can intensify fires and must be stored away from combustible
materials and reducing agents.[1] All handling and experimental procedures must be conducted
in a controlled environment, such as a fume hood with local exhaust ventilation, utilizing
appropriate personal protective equipment (PPE).[1][7]
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Physicochemical and Safety Data

Quantitative data regarding the properties and hazards of Cesium Chromate are summarized

below.
Property Value Reference(s)
Chemical Formula Cs2Cr0Oa4 [1][2]

Appearance

Yellow odorless

powder/crystalline solid

[2][6]

CAS Number

13454-78-9

[1]

GHS Hazard Statements

H272: May intensify fire;
oxidizerH317: May cause an
allergic skin reactionH350:
May cause cancerH410: Very
toxic to aquatic life with long

lasting effects

[1]5]

Signal Word Danger [1][5]
Store in a cool, dry, well-
ventilated area in a tightly
sealed container. Keep away

Storage [1]

from combustibles and

reducing agents. Store locked
up.

Incompatibilities

Reducing agents, combustible

materials, water/moisture.

[1]

Dispose of contents/container
in accordance with local, state,

or federal regulations. Do not

flush to sewer or release to the

Disposal ] ] [1]
environment. Small spills may
be covered with sodium
bicarbonate or soda ash
before collection.
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Applications and Formulations

Cesium chromate's primary role is as an oxidizer in pyrotechnic compositions designed to
leverage the unique properties of cesium, namely its NIR emissions and low ionization
potential.[3][4]

Infrared Emitting Compositions

The ease of ionization of heavy alkali metals like cesium in flames is a key feature for military
applications.[3] Compositions containing cesium salts produce a plasma upon reaction that
radiates in the near-infrared range, which is of great interest for military uses such as IR flares.

[4]

Example Formulation

A known formulation for pyrotechnic sheets incorporates Cesium chromate with other
components to achieve specific performance characteristics.

Percentage by
Component . Role Reference(s)
Weight

] Primary Oxidizer,
Cesium chromate 19 - 38% ] [3]
Cesium Source

] ] Secondary Oxidizer,
Cesium nitrate 37-57% ] [3]
Cesium Source

) Primary Fuel (High-
Aluminum (Al) 14 — 15% [3]
temperature)

Secondary Fuel /
Boron (B) 4 - 5% anit [3]
gniter

) Structural Integrity,
Binder ~5% B [3]
Processability

Experimental Protocols
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The following protocols are representative methodologies for the safe handling and preparation
of pyrotechnic compositions containing Cesium chromate. Warning: All work with pyrotechnic
materials is inherently dangerous and should only be performed by trained professionals in an
appropriate laboratory setting with all necessary safety measures in place.[8][9]

Protocol: Safe Handling of Cesium Chromate

» Preparation: Before handling, ensure all safety precautions have been read and understood
from the Safety Data Sheet (SDS).[1][5] Designate a specific, controlled work area, such as
a chemical fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.qg., nitrile), and tightly fitting safety goggles.[7] For procedures
that may generate dust, a full-face respirator is required.[7]

o Dispensing: Handle the powder in an enclosed, controlled process to avoid creating dust.[1]
Use non-sparking tools for transfer.

o Storage: Keep the primary container tightly sealed when not in use. Store away from heat,
ignition sources, and incompatible materials like combustibles and reducing agents.[1] The
storage area must be locked.[1]

o Spill Management: In case of a small spill, do not raise dust.[1] Keep combustible materials
away.[1] Cover the spill with an inert material like sodium bicarbonate or soda ash, mix, and
then carefully scoop into a sealed container for disposal.[1]

o Decontamination: Thoroughly wash hands and decontaminate the work surface after
handling. Contaminated clothing should not be allowed out of the workplace and must be
washed before reuse.[1][5]

Protocol: Preparation of a Cesium Chromate
Pyrotechnic Composition

This protocol is a general guideline for mixing a composition based on the formulation in
Section 2.2.
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Component Preparation: Individually, gently dry all components to remove moisture.
Separately, reduce the particle size of each crystalline component (Cesium chromate,
Cesium nitrate) to a fine powder using a non-sparking grinder or mortar and pestle. This
should be done in separate, clean equipment for each chemical to prevent cross-
contamination.

Weighing: In a designated weighing area inside a fume hood, accurately weigh each
component according to the desired formulation. Use separate, clean containers for each
chemical. Never have more than one open container of a chemical in the active work area at
a time.[9]

Binder Activation (if applicable): If a solvent-activated binder is used, prepare the binder
solution according to its specific requirements in a separate vessel.

Blending (Diaper Method):

[e]

Place a large sheet of anti-static paper on a grounded surface.

o Place the component with the largest volume (e.g., Cesium nitrate) in the center of the
paper.

o Carefully add the other powdered components (Cesium chromate, Aluminum, Boron) on
top, forming a cone-shaped pile.

o Blend the powders by lifting the corners of the paper one at a time, causing the powder to
gently roll over itself. Continue this process for at least 5-10 minutes or until the mixture is
homogenous in color and texture. This method minimizes friction and electrostatic
discharge risk.

Incorporation of Binder: If a wet process is used, the blended dry powder is transferred to a
non-sparking mixing bowl. The binder solution is added slowly while gently mixing with a
non-sparking spatula until a homogenous, damp mass is formed.

Consolidation & Curing: The resulting composition can be pressed into pellets or formed into
sheets as required by the application. The consolidated item must then be cured in a
temperature-controlled, ventilated environment until all solvent has evaporated and the item
is fully dried.
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o Storage of Final Composition: Store the finished pyrotechnic items in a dry, cool, and stable
environment, away from ignition sources and in approved containers.[9]

Diagrams

// Node Definitions comp [label="Pyrotechnic Composition", fillcolor="#F1F3F4",
fontcolor="#202124"]; oxidizer [label="Oxidizers\n(Cesium Source)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; fuel [label="Fuels\n(Reducing Agents)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; binder [label="Binder", fillcolor="#34A853", fontcolor="#FFFFFF"];
cs_chromate [label="Cesium Chromate", fillcolor="#FBBCO05", fontcolor="#202124"];
cs_nitrate [label="Cesium Nitrate", fillcolor="#FBBCO05", fontcolor="#202124"]; al
[label="Aluminum®”, fillcolor="#5F6368", fontcolor="#FFFFFF"]; b [label="Boron",
fillcolor="#5F6368", fontcolor="#FFFFFF"];

I/l Edges comp -> oxidizer [label=" Contains"]; comp -> fuel [label=" Contains"]; comp -> binder
[label=" Contains"]; oxidizer -> cs_chromate; oxidizer -> cs_nitrate; fuel -> al; fuel -> b; } DOT
Caption: Logical relationship of components in a Cesium Chromate formulation.

Click to download full resolution via product page

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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compositions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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